Cas no 406-23-5 (prop-2-en-1-yl fluoroacetate)

• Product Name: prop-2-en-1-yl fluoroacetate
• CAS No: 406-23-5
• MF: C₅H₇FO₂
• MW: 118.106285333633
• CID: 1512717
• PubChem ID: 9842
• Update Time: 2025-04-21

prop-2-en-1-yl fluoroacetate Chemical and Physical Properties

Names and Identifiers

• prop-2-en-1-yl fluoroacetate
• acetic acid, 2-fluoro-, 2-propen-1-yl ester
• Allyl fluoroacetate
• Fluoroacetic acid allyl ester
• 4-02-00-00452 (Beilstein Handbook Reference)
• SCHEMBL5963027
• DTXSID80961009
• fluoroacetic acid, 2-propenyl ester
• ACETIC ACID, FLUORO-, ALLYL ESTER
• BRN 1746996
• Allylester kyseliny fluoroctove [Czech]
• 406-23-5
• Allylester kyseliny fluoroctove

• Inchi： 1S/C5H7FO2/c1-2-3-8-5(7)4-6/h2H,1,3-4H2
• InChI Key： KPJCWOXNYPYSPJ-UHFFFAOYSA-N
• SMILES： FCC(=O)OCC=C

Computed Properties

• Exact Mass: 118.04301
• Monoisotopic Mass: 118.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 90.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.1135 (estimate)
• Boiling Point: 129.55°C (rough estimate)
• Flash Point: 27.1°C
• Refractive Index: 1.383
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives